Cas no 245765-58-6 (3-Bromo-N-Cyclopropyl-2-Methylaniline)

• Product Name: 3-Bromo-N-Cyclopropyl-2-Methylaniline
• CAS No: 245765-58-6
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• MDL: MFCD30185856
• CID: 4642238
• PubChem ID: 18329320
• Update Time: 2025-05-20

3-Bromo-N-Cyclopropyl-2-Methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-cyclopropyl-2-methylaniline
• 3-bromo-N-cyclopropyl-2-methylaniline(WXC04640)
• SY125664
• AKOS027430181
• A1-09901
• n-cyclopropyl-3-bromo-2-methylaniline
• 3-Bromo-N-cyclopropyl-2-methylbenzenamine
• SCHEMBL5734957
• MFCD30185856
• AS-63402
• DB-221618
• 3-Bromo-N-cyclopropyl-2-methyl-aniline
• W12809
• DTXSID001270783
• 245765-58-6
• 3-Bromo-N-Cyclopropyl-2-Methylaniline

• MDL： MFCD30185856
• Inchi： 1S/C10H12BrN/c1-7-9(11)3-2-4-10(7)12-8-5-6-8/h2-4,8,12H,5-6H2,1H3
• InChI Key： QYHKJMQBGVFZGH-UHFFFAOYSA-N
• SMILES： C1(NC2CC2)=CC=CC(Br)=C1C

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.500±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.081 g/l) (25 º C),

3-Bromo-N-Cyclopropyl-2-Methylaniline Security Information

• Storage Condition：(BD571418)

Additional information on 3-Bromo-N-Cyclopropyl-2-Methylaniline

Introduction to 3-Bromo-N-Cyclopropyl-2-Methylaniline (CAS No. 245765-58-6)

3-Bromo-N-Cyclopropyl-2-Methylaniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 245765-58-6, represents a unique structural motif that combines a brominated aromatic ring with a cyclopropyl substituent, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The molecular structure of 3-Bromo-N-Cyclopropyl-2-Methylaniline consists of a brominated aniline core, which is further functionalized with a cyclopropyl group at the N-position and a methyl group at the 2-position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can be exploited in the design of novel therapeutic agents. The presence of the bromine atom enhances the electrophilicity of the aromatic ring, facilitating further chemical modifications and derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of arylamine derivatives, particularly those incorporating cycloalkyl groups. The cyclopropyl moiety, in particular, has been shown to influence binding affinity and metabolic stability in various drug candidates. 3-Bromo-N-Cyclopropyl-2-Methylaniline represents an intriguing example of how structural modifications can modulate biological activity, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of 3-Bromo-N-Cyclopropyl-2-Methylaniline is its potential as a building block for more complex pharmacophores. The bromine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the synthesis of biaryl compounds. These types of reactions allow for the introduction of diverse functional groups at various positions on the aromatic ring, enabling the creation of highly customized molecular entities.

Recent studies have highlighted the importance of arylamine derivatives in addressing various therapeutic challenges. For instance, compounds with similar structural features have been investigated for their roles in modulating enzyme activity and receptor binding. The combination of a bromine atom and a cyclopropyl group in 3-Bromo-N-Cyclopropyl-2-Methylaniline suggests that it may exhibit properties relevant to these areas, particularly in terms of interactions with biological targets such as kinases or transcription factors.

The synthesis of 3-Bromo-N-Cyclopropyl-2-Methylaniline involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes typically begin with the bromination of aniline derivatives followed by nucleophilic substitution to introduce the cyclopropyl group. The subsequent methylation step completes the structural framework. Advanced synthetic methodologies, including flow chemistry and catalytic processes, may be employed to enhance efficiency and scalability.

In terms of applications, 3-Bromo-N-Cyclopropyl-2-Methylaniline has shown promise in preclinical studies as a precursor for more active pharmaceutical ingredients (APIs). Its ability to undergo further functionalization makes it a versatile intermediate in drug development pipelines. Researchers are particularly interested in its potential use in designing small-molecule inhibitors targeting protein-protein interactions or enzyme-mediated pathways implicated in diseases such as cancer and inflammation.

The compound's physicochemical properties, including solubility and lipophilicity, are critical factors that influence its pharmacokinetic behavior. Optimizing these parameters through structural modifications can enhance bioavailability and therapeutic efficacy. Computational modeling techniques, such as molecular docking and quantum mechanics-based simulations, are increasingly being used to predict how 3-Bromo-N-Cyclopropyl-2-Methylaniline interacts with biological targets at the molecular level.

As research progresses, new methodologies for synthesizing and analyzing arylamine derivatives like 3-Bromo-N-Cyclopropyl-2-Methylaniline continue to emerge. Advances in analytical chemistry, including high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, enable precise characterization of these complex molecules. These tools are essential for verifying structural integrity and purity during both laboratory-scale synthesis and industrial production.

The role of computational chemistry in guiding synthetic strategies cannot be overstated. By integrating experimental data with theoretical predictions, researchers can design more efficient synthetic routes while minimizing unwanted side reactions. This interdisciplinary approach is particularly valuable when working with complex molecules like 3-Bromo-N-Cyclopropyl-2-Methylaniline, where multiple functional groups need to be precisely positioned relative to one another.

In conclusion,3-Bromo-N-Cyclopropyl-2-Methylaniline (CAS No. 245765-58-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve,3-Bromo-N-Cyclopropyl-2-Methylaniline is likely to play an important role in future drug discovery efforts.